Cas no 351447-46-6 (1(4H)-Pyrimidinecarboxylicacid, 2-amino-5,6-dihydro-, 1,1-dimethylethyl ester)

• Product Name: 1(4H)-Pyrimidinecarboxylicacid, 2-amino-5,6-dihydro-, 1,1-dimethylethyl ester
• CAS No: 351447-46-6
• MF: C₉H₁₇N₃O₂
• MW: 199.250181913376
• CID: 302933
• PubChem ID: 45089505
• Update Time: 2025-04-19

1(4H)-Pyrimidinecarboxylicacid, 2-amino-5,6-dihydro-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1(4H)-Pyrimidinecarboxylicacid, 2-amino-5,6-dihydro-, 1,1-dimethylethyl ester
• tert-butyl 2-amino-5,6-dihydro-4H-pyrimidine-1-carboxylate
• FT-0752157
• SCHEMBL6106595
• tert-butyl2-amino-5,6-dihydropyrimidine-1(4H)-carboxylate
• 351447-46-6
• tert-butyl 2-amino-5,6-dihydropyrimidine-1(4H)-carboxylate
• t-butyl 2-amino-5,6-dihydropyrimidine-1(4h)-carboxylate

• Inchi： 1S/C9H17N3O2/c1-9(2,3)14-8(13)12-6-4-5-11-7(12)10/h4-6H2,1-3H3,(H2,10,11)
• InChI Key： DITMMUXXWXWCJU-UHFFFAOYSA-N
• SMILES： O(C(N1C(N)=NCCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 199.132
• Monoisotopic Mass: 199.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.9A^2
• XLogP3: 0.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Hydropyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Hydropyrimidines